3-(3-Phenylsulfamoylphenyl)acrylic acid methyl ester
Overview
Description
3-(3-Phenylsulfamoylphenyl)acrylic acid methyl ester, also known as PSAPMA, is a chemical compound that has gained attention in the scientific community for its potential pharmaceutical applications. This compound belongs to the family of sulfonamide-based drugs and has shown promising results in various studies.
Scientific Research Applications
1. Structural and Electronic Properties in Polymers
A study by Bertran et al. (2007) on poly(3-thiophen-3-yl-acrylic acid methyl ester), a derivative of the compound , reveals significant insights into its structural and electronic properties. Quantum chemical calculations suggest that small chemical modifications in the side group of this polymer could enhance its solubility in water, an attribute beneficial for various applications in polymer science (Bertran et al., 2007).
2. Environmental Fate and Toxicity
Research on acrylic esters, such as the compound in focus, highlights their wide industrial applications and potential environmental impacts. Staples et al. (2000) investigated the fate and aquatic toxicity of acrylic acid and its esters, noting their rapid biodegradability and low potential for persistence or bioaccumulation in the environment. These findings are crucial for assessing the environmental safety of materials derived from these compounds (Staples et al., 2000).
3. Atmospheric Degradation Processes
The atmospheric degradation of acrylate esters, which include compounds structurally related to 3-(3-Phenylsulfamoylphenyl)acrylic acid methyl ester, has been studied by Moreno et al. (2014). Their research indicates that the dominant atmospheric loss process for these compounds is their daytime reaction with hydroxyl radicals, an important consideration in atmospheric chemistry and environmental pollution studies (Moreno et al., 2014).
4. Polymerization and Applications in Material Science
The compound's relevance in polymerization processes is demonstrated in research by Zhou et al. (2007), where γ-ray initiated reversible addition–fragmentation chain transfer (RAFT) polymerizations of methyl acrylate were investigated. This study sheds light on controlled polymerization methods, which are fundamental in creating advanced materials with specific properties (Zhou et al., 2007).
5. Chemical Modifications and Medicinal Applications
Research on cinnamic acid derivatives, closely related to the compound , by De et al. (2011), explores their potential as antitumor agents. The study emphasizes the importance of the 3-phenyl acrylic acid functionality in medicinal research, demonstrating the versatility of these compounds in pharmaceutical applications (De et al., 2011).
properties
IUPAC Name |
methyl (E)-3-[3-(phenylsulfamoyl)phenyl]prop-2-enoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4S/c1-21-16(18)11-10-13-6-5-9-15(12-13)22(19,20)17-14-7-3-2-4-8-14/h2-12,17H,1H3/b11-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTBNYJTBNLKDO-ZHACJKMWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CC1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C/C1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.